2-((3,5-dimethoxybenzyl)thio)-6-ethylpyrimidin-4(3H)-one

• IUPAC Name: 2-[(3,5-dimethoxyphenyl)methylsulfanyl]-4-ethyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C15H18N2O3S/c1-4-11-7-14(18)17-15(16-11)21-9-10-5-12(19-2)8-13(6-10)20-3/h5-8H,4,9H2,1-3H3,(H,16,17,18)
• InChI Key: PNHCLWPLADKFIU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)NC(=N1)SCC2=CC(=CC(=C2)OC)OC
• Molecular Formula: C15H18N2O3S
• Molecular Weight: 306.4 g/mol

Description

The compound “2-((3,5-dimethoxybenzyl)thio)-6-ethylpyrimidin-4(3H)-one” is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. This compound has a 3,5-dimethoxybenzyl group attached to the pyrimidine ring via a sulfur atom, and an ethyl group at the 6-position of the ring.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrimidine ring, a thioether linkage, and a 3,5-dimethoxybenzyl group. The presence of these functional groups would likely confer distinct chemical properties to the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the pyrimidine ring, the thioether linkage, and the 3,5-dimethoxybenzyl group. The pyrimidine ring is a common motif in many biological molecules and pharmaceuticals, and its reactivity has been extensively studied.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the pyrimidine ring could contribute to its aromaticity, while the thioether linkage could influence its polarity.

Future Directions

The study of pyrimidine derivatives is a rich field with many potential applications in pharmaceuticals and materials science. This specific compound could be of interest for further study, given its unique structure.